Cas no 18717-73-2 (N-Benzylnortropine)

N-Benzylnortropine structure
N-Benzylnortropine structure
Product Name:N-Benzylnortropine
CAS No:18717-73-2
MF:C14H19NO
MW:217.306763887405
MDL:MFCD28404644
CID:123157
PubChem ID:14762744
Update Time:2025-04-18

N-Benzylnortropine Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octan-3-ol,8-(phenylmethyl)-, (3-endo)-
    • N-Benzylnortropine
    • 8-Benzyl-8-azabicyclo[3.2.1]octan-3-endo-ol
    • N-Benzylnortropine,8-benzyl-8-azabicyclo[3.2.1]octan-3-endo-ol
    • 8-Benzyl-nortropan-3endo-ol
    • 8-benzyl-nortropane-3endo-ol
    • endo-8-Benzyl-8-azabicyclo[3.2.1]octan-3-ol
    • (1R,5S)-8-benzyl-8-azabicyclo[3.2.1]octan-3-ol
    • (1S,5R)-8-benzyl-8-azabicyclo[3.2.1]octan-3-ol
    • (1R,3r,5S)-8-benzyl-8-azabicyclo[3.2.1]octan-3-ol
    • 18717-73-2
    • SCHEMBL16766562
    • SCHEMBL16766586
    • DTXSID001316096
    • CS-0078627
    • AKOS015903419
    • A921331
    • (3-endo)-8-benzyl-8-azabicyclo[3.2.1]octan-3-ol
    • R9V
    • MFCD09966164
    • SCHEMBL13993541
    • AS-31474
    • MDL: MFCD28404644
    • Inchi: 1S/C14H19NO/c16-14-8-12-6-7-13(9-14)15(12)10-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2/t12-,13+,14?
    • InChI Key: HCBGIBWAPOFRKI-PBWFPOADSA-N
    • SMILES: OC1C[C@@H]2CC[C@H](C1)N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.14700
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 2.2

Experimental Properties

  • Refractive Index: 1.598
  • PSA: 23.47000
  • LogP: 2.11220

N-Benzylnortropine Pricemore >>

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N-Benzylnortropine Production Method

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